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Compound of Interest

Compound Name: 10-Hydroxy-16-epiaffinine

Cat. No.: B13410040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Hydroxy-16-epiaffinine is a naturally occurring alkaloid that has been isolated from the

plant Rauvolfia verticillata of the Apocynaceae family. This document provides a

comprehensive overview of the known physical and chemical properties of this compound. Due

to the limited availability of detailed experimental data in publicly accessible literature, this

guide summarizes the reported information and highlights areas where further research is

needed.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 10-Hydroxy-16-epiaffinine are

summarized in the table below. It is important to note that some of these properties are

predicted values and await experimental verification.
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Property Value Source

Molecular Formula C₂₀H₂₄N₂O₃ [1]

Molecular Weight 340.4 g/mol [1]

IUPAC Name

(1S,15R,17S,18S)-15-

ethylidene-6-hydroxy-18-

(hydroxymethyl)-17-methyl-

10,17-

diazatetracyclo[12.3.1.0³,¹¹.0⁴,⁹

]octadeca-3(11),4(9),5,7-

tetraen-12-one

Appearance Yellow powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.

pKa (Predicted) 9.72 ± 0.40

Density (Predicted) 1.308 ± 0.06 g/cm³

Purity
>95% to ≥98% (as reported by

commercial suppliers)

Note: Experimental values for melting point and boiling point have not been reported in the

reviewed literature.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of 10-Hydroxy-16-
epiaffinine are not extensively documented in readily available scientific literature. However,

based on general procedures for the isolation of alkaloids from Rauvolfia species, a probable

workflow can be outlined.

General Isolation and Purification Workflow
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The isolation of alkaloids from plant material typically involves extraction, partitioning, and

chromatographic separation.

Rauvolfia verticillata plant material
(e.g., leaves, stems)

Extraction with a suitable solvent
(e.g., methanol, ethanol)

Acid-base partitioning to separate alkaloids

Crude alkaloid extract

Chromatographic separation
(e.g., Column chromatography, HPLC)

Collection of fractions

Analysis of fractions
(e.g., TLC, LC-MS)

Isolated 10-Hydroxy-16-epiaffinine

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of 10-Hydroxy-16-epiaffinine.
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Structure and Spectral Data
The chemical structure of 10-Hydroxy-16-epiaffinine is characterized by a complex

pentacyclic indole alkaloid framework.

While specific NMR and mass spectra for 10-Hydroxy-16-epiaffinine are not available in the

public domain, the characterization of such a molecule would typically involve the following

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

determining the carbon-hydrogen framework. 2D NMR techniques such as COSY, HSQC,

and HMBC would be employed to establish connectivity within the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

elemental composition and determine the exact molecular weight. Fragmentation patterns

observed in MS/MS experiments provide valuable information about the structure.

Infrared (IR) Spectroscopy: To identify characteristic functional groups such as hydroxyl (-

OH), amine (N-H), and carbonyl (C=O) groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the electronic transitions within the

molecule, which is characteristic of the chromophore system present.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the

biological activity or any associated signaling pathways of 10-Hydroxy-16-epiaffinine. Many

alkaloids isolated from Rauvolfia species are known to possess pharmacological activities,

including antihypertensive and antiarrhythmic effects. Future research is required to investigate

the potential biological functions of 10-Hydroxy-16-epiaffinine.

Conclusion and Future Directions
10-Hydroxy-16-epiaffinine is a natural product with a defined chemical structure. While basic

physicochemical properties are known or have been predicted, a significant gap exists in the

experimental data, including its melting point, boiling point, detailed spectral analyses, and,

most importantly, its biological activity. Further research is warranted to fully characterize this
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compound and to explore its potential pharmacological applications. The logical progression of

research would involve the re-isolation of the compound to perform comprehensive

spectroscopic analysis and to screen it for various biological activities.

Current Knowledge:
- Molecular Formula & Weight

- Basic Solubility
- Predicted Properties

Future Research Directions

Comprehensive Experimental Characterization:
- Melting & Boiling Points

- Detailed NMR & MS Data

Biological Activity Screening:
- In vitro & in vivo assays

- Target identification
Signaling Pathway Elucidation

Click to download full resolution via product page

Caption: The logical relationship between current knowledge and future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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